Cas no 30012-51-2 (naproxen methyl ester)

naproxen methyl ester Properties

Names and Identifiers

• naproxen methyl ester
• methyl (+)-alpha-(6-methoxy-2-naphthyl)propionate
• Naproxen EP Impurity E/(S)-Naproxen Methyl- Ester
• methyl 6methoxy-2-naphthyl-alpha -methylacetate
• methyl 6-methoxy-2-naphthyl-alpha-methylacetate
• SCHEMBL505811
• (RS)-Naproxen methyl ester
• Naproxen, methyl deriv.
• methyl 2-(6-methoxy-2-naphthyl) propanoate
• methyl (RS)-2-(6-methoxynaphthalen-2-yl)propanoate
• BS-49183
• alpha-methyl-6-methoxy-2-naphthaleneacetic acid methyl ester
• D97548
• 30012-51-2
• 2-(6-Methoxy-2-naphthyl)propionic acid, methyl ester
• DTXSID601016454
• methyl 2-(6-methoxy-2-naphthyl)propionate
• methyl 2-(6-methoxynaphthalen-2-yl)propanoate
• 2-Naphthaleneacetic acid, 6-methoxy-.alpha.-methyl-, methyl ester, (+)-
• methyl alpha-(6-methoxy-2-naphthyl)propionate
• AKOS015962252
• Methyl 2-(6-methoxy-2-naphthyl)propanoate
• Methyl 2-(6-methoxy-2-naphthyl)propanoate, (S)-
• (+)-Naproxen Methyl Ester
• +Expand

• InChIKey： ZFYFBPCRUQZGJE-JTQLQIEISA-N
• Inchi： InChI=1S/C15H16O3/c1-10(15(16)18-3)11-4-5-13-9-14(17-2)7-6-12(13)8-11/h4-10H,1-3H3/t10-/m0/s1
• SMILES： C[C@@H](c1ccc2cc(ccc2c1)OC)C(=O)OC

Computed Properties

• Exact Mass: 244.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 244.109944368g/mol
• Heavy Atom Count: 18
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 3.12490
• PSA: 35.53000
• Boiling Point: 358.7±17.0 °C at 760 mmHg
• Melting Point: N/A℃
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 149.6±15.5 °C
• Density: 1.1±0.1 g/cm3

naproxen methyl ester Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

naproxen methyl ester Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%